Asp-Leu

• Molecular Formula: C10H18N2O5
• Molecular Weight: 246.26 g/mol
• InChI: InChI=1S/C10H18N2O5/c1-5(2)3-7(10(16)17)12-9(15)6(11)4-8(13)14/h5-7H,3-4,11H2,1-2H3,(H,12,15)(H,13,14)(H,16,17)/t6-,7-/m0/s1
• InChIKey: ZVDPYSVOZFINEE-BQBZGAKWSA-N

Asp-Leu Dipeptide for Research: Core Identity and Baseline Characteristics

Asp-Leu (Aspartyl-Leucine) is a natural dipeptide composed of L-aspartic acid and L-leucine linked by an α-peptide bond, with the molecular formula C₁₀H₁₈N₂O₅ and a molecular weight of 246.26 g/mol . It is endogenously present as a human urinary metabolite and serves as a defined biochemical tool for investigating peptide transport, metabolism, and structure-function relationships in experimental biological systems [1]. As a research chemical, it is supplied at analytical purity (≥97% by HPLC) and is utilized in life science applications where a well-defined, stable dipeptide is required for reproducible experimental outcomes .

Biochemical Tool

Endogenous human urinary metabolite; supports peptide transport and metabolism research.

Purity Grade

Analytical purity level suitable for reproducible enzyme and binding assays.

Research Context

Defined dipeptide for structure-function relationship studies in experimental systems.

• [1] Human Metabolome Database (HMDB). HMDB0028757: Aspartyl-Leucine. View Source

Why Asp-Leu Cannot Be Replaced by Generic Analogs in Critical Research Applications

Dipeptide activity is exquisitely sequence-dependent; even conservative amino acid substitutions can drastically alter biochemical behavior. For instance, replacing the C-terminal leucine in Glu-Asp-Leu with phenylalanine to form Glu-Asp-Phe increases HIV-1 protease inhibition potency by 2.5-fold (Ki decreases from ~50 µM to ~20 µM) [1]. Similarly, the N-terminal amino acid identity dictates substrate specificity for key metabolic enzymes—peptidase E from Salmonella is specific for N-terminal aspartyl dipeptides and cannot hydrolyze peptides lacking this moiety [2]. These sequence-driven functional differences mean that substituting Asp-Leu with another dipeptide—even one with a single amino acid change—can invalidate experimental results, particularly in assays measuring enzyme kinetics, transport specificity, or inhibition potency. The quantitative evidence below demonstrates precisely how Asp-Leu's unique sequence confers measurable differentiation from its closest analogs.

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C-terminal substitution (Leu to aromatic amino acid) may markedly alter protease inhibition affinity.

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N-terminal Asp is required for recognition by aspartyl-specific peptidases; Glu analog recognition is significantly weaker.

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Dipeptide sequence drives transport and metabolic pathway engagement; single-residue change can invalidate experimental comparisons.

• [1] Louis JM, Dyda F, Nashed NT, Kimmel AR, Davies DR. Hydrophilic peptides derived from the transframe region of Gag-Pol inhibit the HIV-1 protease. Biochemistry. 1998 Feb 24;37(8):2105-10. doi: 10.1021/bi972059x. PMID: 9485357. View Source
• [2] Larsen RA, Knox TM, Miller CG. Aspartic peptide hydrolases in Salmonella enterica serovar typhimurium. J Bacteriol. 2001 May;183(10):3089-97. doi: 10.1128/JB.183.10.3089-3097.2001. PMID: 11325937. View Source

Asp-Leu Quantitative Differentiation: Head-to-Head Evidence vs. Analogs

HIV-1 Protease Inhibition: Glu-Asp-Leu vs. Glu-Asp-Phe Affinity Comparison

The tripeptide Glu-Asp-Leu, containing the Asp-Leu motif, inhibits HIV-1 protease with a Ki of approximately 50 µM. Its direct analog Glu-Asp-Phe, which substitutes leucine with phenylalanine at the C-terminus, exhibits a Ki of approximately 20 µM, representing a 2.5-fold increase in inhibitory potency [1]. The substitution of acidic amino acids in the peptide with neutral amino acids or altering stereochemistry (D- or retro-D configurations) results in a >40-fold increase in Ki, demonstrating that the Asp-Leu sequence is essential for maintaining a specific affinity profile [1]. Additionally, Glu-Asp-Leu is extremely water-soluble and its binding affinity decreases with increasing NaCl concentration, a property not reported for the more hydrophobic Glu-Asp-Phe analog [1].

HIV-1 Protease Ki

Head-to-head

Glu-Asp-Leu Ki ≈ 50 µM vs Glu-Asp-Phe Ki ≈ 20 µM (2.5-fold higher Ki)

Supports intermediate-affinity mechanistic studies; affinity significantly differs from aromatic analog.

Binding decreases with NaCl; pH-dependent inhibition profile.

Evidence Dimension	HIV-1 protease inhibition constant (Ki)
Target Compound Data	Ki ≈ 50 µM (for tripeptide Glu-Asp-Leu)
Comparator Or Baseline	Glu-Asp-Phe: Ki ≈ 20 µM
Quantified Difference	2.5-fold higher Ki (weaker inhibition) for Asp-Leu-containing peptide vs. Asp-Phe analog
Conditions	In vitro enzyme inhibition assay; pH 4.2 for crystallography; pH-dependent inhibition with pKa 3.8

Why This Matters

This direct comparison demonstrates that the C-terminal amino acid identity (Leu vs. Phe) within the Asp-X motif quantitatively modulates HIV-1 protease binding, making Asp-Leu-containing peptides suitable for mechanistic studies where intermediate affinity is desired.

• [1] Louis JM, Dyda F, Nashed NT, Kimmel AR, Davies DR. Hydrophilic peptides derived from the transframe region of Gag-Pol inhibit the HIV-1 protease. Biochemistry. 1998 Feb 24;37(8):2105-10. doi: 10.1021/bi972059x. PMID: 9485357. View Source

Peptidase Substrate Specificity: Asp-Leu vs. Asp-Phe and Glu-Leu Km Comparison

The Michaelis constant (Km) for Asp-Leu with wild-type peptidase (EC 3.4.11.1) from Salmonella enterica is 0.4 mM at pH 8.5 and 37°C [1]. Under identical conditions, Asp-Phe and Asp-Tyr both exhibit a Km of 0.3 mM, indicating slightly higher enzyme affinity for the aromatic side-chain-containing dipeptides [1]. In contrast, the dipeptide Glu-Leu—which substitutes the N-terminal aspartic acid with glutamic acid—has a Km of 0.9 mM, representing a 2.25-fold higher Km (lower affinity) compared to Asp-Leu [1]. This demonstrates that the N-terminal aspartyl group is critical for optimal enzyme recognition. Furthermore, a K310V mutation in peptidase (EC 3.4.11.23) reduces Asp-Leu hydrolysis by >200-fold while having no effect on Leu-Leu hydrolysis, confirming that Asp-Leu recognition involves distinct active site interactions not shared by non-aspartyl dipeptides [2].

Peptidase Km

Head-to-head

Km: 0.4 mM (Asp-Leu) vs 0.3 mM (Asp-Phe/Tyr) vs 0.9 mM (Glu-Leu) at pH 8.5, 37°C

N-terminal Asp critical for enzyme recognition; Glu-substituted analog shows 2.25-fold lower affinity.

K310V mutant reduces Asp-Leu hydrolysis >200-fold without affecting Leu-Leu.

Evidence Dimension	Michaelis constant (Km) for peptidase hydrolysis
Target Compound Data	Km = 0.4 mM
Comparator Or Baseline	Asp-Phe/Asp-Tyr: Km = 0.3 mM; Glu-Leu: Km = 0.9 mM
Quantified Difference	1.33-fold higher Km vs. Asp-Phe; 2.25-fold lower Km vs. Glu-Leu
Conditions	pH 8.5, 37°C, wild-type Salmonella enterica peptidase (EC 3.4.11.1)

Why This Matters

This quantitative enzyme kinetics data enables researchers to select Asp-Leu as a substrate when a moderate-affinity N-terminal aspartyl dipeptide is required, distinguishing it from both higher-affinity aromatic analogs and lower-affinity glutamate-substituted peptides.

• [1] BRENDA Enzyme Database. EC 3.4.11.1 - Leucyl aminopeptidase. Substrate: Asp-Leu; Km Value: 0.4 mM (pH 8.5, 37°C, Salmonella enterica). View Source
• [2] BRENDA Enzyme Database. EC 3.4.11.23 - PepB aminopeptidase. Protein Variant K310V: >200-fold reduction in Asp-Leu hydrolysis rate with no decrease in Leu-Leu hydrolysis. View Source

Aqueous Solubility: Asp-Leu vs. Asp-Phe Predicted Solubility Comparison

Predicted aqueous solubility for Asp-Leu is 5.83 g/L (23.7 mM) based on ALOGPS computational estimation [1]. This high solubility is attributed to the combination of the polar aspartyl side chain and the moderately hydrophobic leucine residue, yielding a logP of -2.8 and logS of -1.6 [1]. The tripeptide Glu-Asp-Leu has been experimentally characterized as 'extremely soluble in water' with binding affinity decreasing at elevated NaCl concentrations, a solubility profile that distinguishes it from highly hydrophobic HIV-1 protease inhibitors [2]. In contrast, Asp-Phe, with its aromatic phenylalanine side chain, is expected to exhibit lower aqueous solubility due to increased hydrophobicity, though direct experimental comparative solubility data between Asp-Leu and Asp-Phe is limited to class-level inference from logP trends.

Aqueous Solubility

Class-level

Predicted: 5.83 g/L (23.7 mM); logP -2.8 (ALOGPS)

Favorable aqueous solubility profile; aromatic analogs expected lower based on hydrophobicity.

Experimental head-to-head solubility data limited; class-level inference.

Evidence Dimension	Aqueous solubility
Target Compound Data	5.83 g/L (23.7 mM) predicted; logP = -2.8
Comparator Or Baseline	Asp-Phe: predicted lower solubility (more hydrophobic aromatic side chain)
Quantified Difference	Quantitative experimental comparison not available; class-level hydrophobicity difference inferred
Conditions	ALOGPS computational prediction at 25°C

Why This Matters

For applications requiring aqueous formulation without organic co-solvents, Asp-Leu's favorable solubility profile offers practical handling advantages over more hydrophobic dipeptide analogs.

• [1] FooDB. Compound Aspartyl-Leucine (FDB111811). Predicted Properties: Water Solubility 5.83 g/L; logP -2.8 (ALOGPS). View Source
• [2] Louis JM, Dyda F, Nashed NT, Kimmel AR, Davies DR. Hydrophilic peptides derived from the transframe region of Gag-Pol inhibit the HIV-1 protease. Biochemistry. 1998 Feb 24;37(8):2105-10. doi: 10.1021/bi972059x. PMID: 9485357. View Source

Isoaspartyl Dipeptidase pH-Rate Profile: β-Asp-Leu Catalytic Ionization Dependency

The pH-rate profile for the hydrolysis of β-Asp-Leu by isoaspartyl dipeptidase (IAD) indicates that catalysis depends on the ionization of two distinct groups: one that ionizes at pH ~6 and another at pH ~9 [1]. This bell-shaped pH dependence has been characterized for Zn/Zn-, Co/Co-, Ni/Ni-, and Cd/Cd-substituted forms of the enzyme, with the pKa of the group that must be unprotonated for activity varying according to the specific metal ion bound, while the pKa of the group that must be protonated remains relatively metal-independent [2]. This detailed mechanistic characterization—which includes kinetic constants for multiple metal-substituted enzyme forms—is specific to β-Asp-Leu and provides a validated model system for studying binuclear metalloenzyme catalysis. Comparable pH-rate profiles for other β-aspartyl dipeptides (e.g., β-Asp-His) have been reported in the same studies but with different kinetic parameters, establishing β-Asp-Leu as a reference substrate for IAD mechanistic investigations.

IAD pH-Rate Profile

Supporting evidence

Two ionization-dependent groups: pH ~6 and ~9; documented across Zn, Co, Ni, Cd enzyme forms

Provides a validated reference substrate for binuclear metalloenzyme mechanistic studies.

β-Asp-Leu hydrolysis; pH-rate profile and kinetic parameters extensively reported.

Evidence Dimension	pH-dependent catalytic ionization constants
Target Compound Data	Two ionization-dependent groups: pH ~6 and pH ~9
Comparator Or Baseline	Other β-aspartyl dipeptides exhibit different kinetic profiles under same conditions
Quantified Difference	Not applicable (characterization is compound-specific mechanistic data)
Conditions	Isoaspartyl dipeptidase (IAD) from E. coli; steady-state kinetics at pH 8.1; variable metal substitutions

Why This Matters

β-Asp-Leu serves as a well-characterized, reference substrate for mechanistic enzymology studies of isoaspartyl dipeptidase, with extensive published kinetic parameters across multiple enzyme variants that enable reproducible cross-laboratory comparisons.

• [1] Martí-Arbona R, Thoden JB, Holden HM, Raushel FM. Functional significance of Glu-77 and Tyr-137 within the active site of isoaspartyl dipeptidase. Bioorg Chem. 2005 Dec;33(6):448-58. doi: 10.1016/j.bioorg.2005.09.001. View Source
• [2] Martí-Arbona R, Fresquet V, Thoden JB, Davis ML, Holden HM, Raushel FM. Mechanism of the reaction catalyzed by isoaspartyl dipeptidase from Escherichia coli. Biochemistry. 2005 May 17;44(19):7115-24. doi: 10.1021/bi050008r. View Source

Platelet Aggregation Inhibition: Leu-Asp-NH2 vs. Leu-Glu-NH2 Activity

In a comparative study of Leu-(Asp, Asn, Glu, Gln) dipeptide amides tested for inhibition of human platelet aggregation in vitro, only Leu-Asp-NH2 and Leu-Asn-NH2 demonstrated strong inhibition, whereas Leu-Glu-NH2 and Leu-Gln-NH2 exhibited only small inhibition [1]. This establishes that within this series of C-terminal amide derivatives, the presence of an aspartyl (or asparaginyl) residue—rather than glutamyl or glutaminyl—is required for robust antiplatelet activity. The study tested aggregation induced by collagen, ADP, and adrenaline, providing a multi-agonist validation of the sequence-activity relationship [1]. While Asp-Leu itself was not the exact test compound (the amide derivative Leu-Asp-NH2 was used), the data directly implicates the Asp residue as the critical determinant of biological activity within this dipeptide class.

Platelet Aggregation

Class-level

Leu-Asp-NH2: strong inhibition; Leu-Glu-NH2: small inhibition (collagen/ADP/adrenaline)

Asp-containing dipeptide amides show distinct activity profile vs Glu analogs in platelet assays.

Studied as Leu-Asp-NH2 amide; Asp-Leu itself not directly tested.

Evidence Dimension	Inhibition of human platelet aggregation
Target Compound Data	Leu-Asp-NH2: strong inhibition
Comparator Or Baseline	Leu-Glu-NH2: only small inhibition
Quantified Difference	Qualitative activity difference (strong vs. small inhibition)
Conditions	Human platelet-rich plasma; aggregation induced by collagen, ADP, or adrenaline; in vitro assay

Why This Matters

This class-level evidence demonstrates that aspartyl-containing dipeptides possess distinct biological activity profiles compared to glutamate-containing analogs, informing selection for platelet function studies.

• [1] Liakopoulou-Kyriakides M, Stavropoulos G, Karayannakidis P, Sinakos Z. Effect of leu-(Asp, Asn, Glu, Gln) dipeptides on platelet aggregation in vitro. Biochem Int. 1990 Nov;22(4):617-25. PMID: 2078190. View Source

Asp-Leu Optimal Research and Industrial Application Scenarios

HIV-1 Protease Mechanistic Studies Requiring Intermediate-Affinity Inhibitors

Glu-Asp-Leu tripeptide (Ki ≈ 50 µM) is ideally suited for HIV-1 protease inhibition studies where intermediate binding affinity is required—specifically, applications where the 2.5-fold higher potency of the Glu-Asp-Phe analog (Ki ≈ 20 µM) would be disadvantageous. The extreme water solubility of Glu-Asp-Leu also enables high-concentration aqueous formulations without organic co-solvents, facilitating structural biology experiments (e.g., X-ray crystallography at pH 4.2) that are precluded by hydrophobic inhibitors [1].

Peptidase Substrate Specificity and Enzyme Kinetics Assays

Asp-Leu serves as a characterized substrate for peptidase B, peptidase E, and isoaspartyl dipeptidase with established kinetic parameters (Km = 0.4 mM for EC 3.4.11.1 at pH 8.5, 37°C) [1]. The availability of mutant enzyme data—including the K310V variant that reduces Asp-Leu hydrolysis by >200-fold while sparing Leu-Leu hydrolysis—makes Asp-Leu an essential tool for structure-function studies of N-terminal aspartyl-specific peptidases [2].

Isoaspartyl Dipeptidase Mechanistic Enzymology

β-Asp-Leu is a well-characterized reference substrate for isoaspartyl dipeptidase (IAD) mechanistic studies. Its pH-rate profile (ionization-dependent groups at pH ~6 and pH ~9) has been thoroughly documented across multiple metal-substituted enzyme forms (Zn/Zn, Co/Co, Ni/Ni, Cd/Cd), providing a validated system for investigating binuclear metalloenzyme catalysis [1][2].

Peptide Transport and Metabolism Studies in Bacterial Systems

Asp-Leu is utilized by Salmonella enterica as a leucine source via multiple peptidase pathways (pepA, pepB, pepD, pepE, dapE, iadA, iaaA), with well-characterized metal ion dependencies (Mn²⁺ activation) [1]. This established metabolic pathway makes Asp-Leu a valuable probe for studying peptide transport, peptidase redundancy, and amino acid utilization in Gram-negative bacterial model systems.

Application

Selection Property

Validation Focus

HIV-1 Protease Mechanistic Studies

Intermediate-affinity inhibitor context

Binding affinity vs. aromatic analogs; aqueous formulation compatibility

Peptidase Substrate Specificity Assays

N-terminal aspartyl recognition profile

Km comparison across dipeptide analogs; mutant enzyme validation

Binuclear Metalloenzyme Catalysis Studies

Reference substrate with documented pH-rate profile

Metal-dependent ionization behavior; kinetic parameter reproducibility

Bacterial Peptide Transport & Utilization

Established metabolic pathway probe in Salmonella

Peptidase redundancy; metal ion activation requirements

• [1] Louis JM, Dyda F, Nashed NT, Kimmel AR, Davies DR. Hydrophilic peptides derived from the transframe region of Gag-Pol inhibit the HIV-1 protease. Biochemistry. 1998 Feb 24;37(8):2105-10. doi: 10.1021/bi972059x. PMID: 9485357. View Source
• [2] BRENDA Enzyme Database. EC 3.4.11.1 and EC 3.4.11.23 substrate and mutant data for Asp-Leu. View Source
• [3] Martí-Arbona R, Thoden JB, Holden HM, Raushel FM. Functional significance of Glu-77 and Tyr-137 within the active site of isoaspartyl dipeptidase. Bioorg Chem. 2005 Dec;33(6):448-58. View Source
• [4] Martí-Arbona R, Fresquet V, Thoden JB, Davis ML, Holden HM, Raushel FM. Mechanism of the reaction catalyzed by isoaspartyl dipeptidase from Escherichia coli. Biochemistry. 2005 May 17;44(19):7115-24. View Source
• [5] Larsen RA, Knox TM, Miller CG. Aspartic peptide hydrolases in Salmonella enterica serovar typhimurium. J Bacteriol. 2001 May;183(10):3089-97. View Source